(E)-4-(Dimethylamino)-N-[3-(3-methylpyridin-2-yl)propyl]but-2-enamide
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Overview
Description
(E)-4-(Dimethylamino)-N-[3-(3-methylpyridin-2-yl)propyl]but-2-enamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as DMABN and is a derivative of but-2-enamide.
Mechanism of Action
The mechanism of action of DMABN is not fully understood, but it is believed to act as an inhibitor of various enzymes and receptors in the body. It has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. DMABN has also been shown to bind to the nicotinic acetylcholine receptor, which is involved in the transmission of nerve impulses.
Biochemical and Physiological Effects:
DMABN has been shown to have various biochemical and physiological effects in the body. It has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function. It has also been shown to have anti-inflammatory effects and can reduce oxidative stress in the body.
Advantages and Limitations for Lab Experiments
One advantage of using DMABN in lab experiments is its high purity and stability. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one limitation of using DMABN is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research of DMABN. One potential direction is the development of new drugs for the treatment of Alzheimer's disease and other neurodegenerative disorders. Another direction is the use of DMABN as a plant growth regulator to improve crop yields. Additionally, DMABN could be used in the synthesis of new polymers with unique properties.
Synthesis Methods
The synthesis of DMABN involves the reaction of 3-(3-methylpyridin-2-yl)propylamine with acryloyl chloride and dimethylamine. The reaction is carried out in a solvent such as dichloromethane, and the product is purified using column chromatography.
Scientific Research Applications
DMABN has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, DMABN has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In agriculture, DMABN has been used as a plant growth regulator, and in material science, it has been used in the synthesis of various polymers.
Properties
IUPAC Name |
(E)-4-(dimethylamino)-N-[3-(3-methylpyridin-2-yl)propyl]but-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O/c1-13-7-4-10-16-14(13)8-5-11-17-15(19)9-6-12-18(2)3/h4,6-7,9-10H,5,8,11-12H2,1-3H3,(H,17,19)/b9-6+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMMWOERTOWOQDP-RMKNXTFCSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)CCCNC(=O)C=CCN(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(N=CC=C1)CCCNC(=O)/C=C/CN(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.